4-butoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C21H27NO4/c1-4-5-13-26-18-11-9-16(10-12-18)21(23)22-15-20(25-3)17-7-6-8-19(14-17)24-2/h6-12,14,20H,4-5,13,15H2,1-3H3,(H,22,23)
• InChI Key: GULXVJVLEHDWNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=CC(=CC=C2)OC)OC
• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol

Description

4-butoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzamide, also known as BMEB, is a synthetic compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Pharmacological Research

This compound can be explored for its potential pharmacological properties. . Detailed studies on its interaction with various biological targets could reveal new therapeutic uses.

Antiviral Studies

Given the ongoing need for effective antiviral agents, this compound could be tested for its antiviral properties. . Screening this compound against a panel of viruses could identify new antiviral candidates.

Cancer Research

Benzamide derivatives have been studied for their anticancer properties. This compound could be evaluated for its ability to inhibit cancer cell proliferation or induce apoptosis in cancer cells. .

Neuroprotective Agents

The compound’s potential neuroprotective effects could be explored, particularly in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Chemical Biology

In chemical biology, this compound could be used as a probe to study various biological processes. . This application could lead to the development of new biochemical tools.

Synthetic Chemistry

The compound could serve as a building block in synthetic chemistry for the creation of more complex molecules. .

Mechanism of Action

Target of Action

Similar compounds are often used in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Mode of Action

In general, suzuki–miyaura coupling reactions involve the oxidative addition of an electrophilic organic group to a palladium catalyst, followed by transmetalation with a nucleophilic organoboron reagent .

Biochemical Pathways

In the context of suzuki–miyaura coupling reactions, the compound could potentially participate in the formation of new carbon–carbon bonds, thereby affecting the synthesis of various organic compounds .

Result of Action

As a potential participant in suzuki–miyaura coupling reactions, the compound could contribute to the formation of new carbon–carbon bonds, which could have various effects depending on the specific context .

Action Environment

Factors such as temperature, ph, and the presence of other chemicals could potentially affect the compound’s behavior in a suzuki–miyaura coupling reaction .